Cas no 96722-69-9 (1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-ethylphenyl)-5-phenyl-, diethyl ester (9CI))

1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-ethylphenyl)-5-phenyl-, diethyl ester (9CI) structure
96722-69-9 structure
Product name:1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-ethylphenyl)-5-phenyl-, diethyl ester (9CI)
CAS No:96722-69-9
MF:C23H24N2O4
MW:392.447666168213
CID:814736
PubChem ID:178854

1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-ethylphenyl)-5-phenyl-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-ethylphenyl)-5-phenyl-, diethyl ester (9CI)
    • diethyl 1-(4-ethylphenyl)-5-phenylpyrazole-3,4-dicarboxylate
    • 1h-pyrazole-3,4-dicarboxylic Acid, 1-(4-ethylphenyl)-5-phenyl-, Diethyl Ester
    • DTXSID30242411
    • 96722-69-9
    • Inchi: InChI=1S/C23H24N2O4/c1-4-16-12-14-18(15-13-16)25-21(17-10-8-7-9-11-17)19(22(26)28-5-2)20(24-25)23(27)29-6-3/h7-15H,4-6H2,1-3H3
    • InChI Key: GGSITXJHKATMCG-UHFFFAOYSA-N
    • SMILES: CCC1=CC=C(C=C1)N2C(=C(C(=N2)C(=O)OCC)C(=O)OCC)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 392.174
  • Monoisotopic Mass: 392.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.4Ų
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.16
  • Boiling Point: 532.1°C at 760 mmHg
  • Flash Point: 275.6°C
  • Refractive Index: 1.576

1H-Pyrazole-3,4-dicarboxylicacid, 1-(4-ethylphenyl)-5-phenyl-, diethyl ester (9CI) Related Literature

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